![molecular formula C16H18ClNO2S B601357 S-Clopidogrel N-Methyl Impurity CAS No. 1346605-15-9](/img/structure/B601357.png)
S-Clopidogrel N-Methyl Impurity
Overview
Description
“S-Clopidogrel N-Methyl Impurity” is a chemical compound with the molecular formula C16H18ClNO2S and a molecular weight of 323.8 . It is an impurity of Clopidogrel, a medication used to prevent blood clots .
Synthesis Analysis
The synthesis of Clopidogrel and its impurities is a complex process. A cost-effective and industrially feasible process for the preparation of Clopidogrel bisulphate has been disclosed . The process involves the conversion of 2-chloro phenyl glycine to 2-chloro phenyl glycine methyl ester hydrochloride using thionyl .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the SMILES notation: O=C(OC)C@HN©CCC2=CC=CS2 .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 323.8 and a molecular formula of C16H18ClNO2S . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.
Scientific Research Applications
Identification and Characterization
A foundational study identified and characterized a principal oxidation impurity in clopidogrel, employing high-performance liquid chromatography for isolation. This impurity, identified through spectral data (UV, MS, 1H/13C NMR), contributed to understanding the chemical stability and quality control of clopidogrel formulations (Mohan, Hariharan, Vikraman, Subbaiah, Venkataraman, & Saravanan, 2008).
Synthesis and Control of Impurities
Further research into the synthesis of S-(+)-Clopidogrel bisulfate revealed the presence of major impurities (A, B, and C), emphasizing the necessity for stringent control over pharmaceutical impurities. This study presented a detailed overview of these impurities and their origins in the S-(+)-clopidogrel bisulfate process, contributing to the pharmaceutical industry's understanding of impurity control (Reddy, Kumar, Omprakash, & Dubey, 2013).
Analytical Methodologies for Impurity Determination
Analytical techniques for separating and quantifying clopidogrel and its impurities have been developed, such as capillary electrophoresis and TLC methods. These methods provide the pharmaceutical industry with tools for ensuring drug purity and compliance with regulatory standards (Fayed, Weshahy, Shehata, Hassan, Pauwels, Hoogmartens, & Van Schepdael, 2009); (Antić, Filipic, & Agbaba, 2007).
Impact on Drug Metabolism and Pharmacological Activity
Investigations into the metabolic pathways of clopidogrel have highlighted the role of human liver enzymes in the formation and methylation of its pharmacologically active metabolites, underscoring the importance of understanding impurities in the context of drug efficacy and patient safety (Liu, Chen, Zhong, Li, Zhu, Chen, & Zhong, 2015).
Implications for Drug Safety and Efficacy
The presence and control of impurities in clopidogrel are critical not only for drug safety but also for its therapeutic efficacy. Studies such as those comparing generic versions of clopidogrel to the original brand have underscored the significance of impurity profiles in maintaining the drug's quality and performance (Gomez, Adams, & Hoogmartens, 2004).
Mechanism of Action
Target of Action
The primary target of S-Clopidogrel N-Methyl Impurity, similar to Clopidogrel, is the P2Y12 subtype of ADP receptors on platelets . These receptors play a crucial role in platelet activation and aggregation, which are key processes in blood clot formation.
Mode of Action
This compound, as an analogue of Clopidogrel, is likely to share a similar mode of action. Clopidogrel is a prodrug that is activated via a two-step reaction to an active thiol-containing metabolite . This active form irreversibly binds to P2Y12 ADP receptors on platelets . This binding prevents ADP from activating the glycoprotein GPIIb/IIIa complex, thereby inhibiting platelet aggregation .
Biochemical Pathways
The inhibition of the P2Y12 ADP receptor disrupts a key biochemical pathway in platelet activation. Normally, the binding of ADP to this receptor triggers a cascade of intracellular events that lead to the activation of the GPIIb/IIIa complex. This complex is responsible for platelet aggregation, a critical step in the formation of blood clots. By blocking the P2Y12 ADP receptor, this compound prevents this cascade, thereby inhibiting platelet aggregation .
Pharmacokinetics
Clopidogrel’s absorption, distribution, metabolism, and excretion (ADME) properties significantly impact its bioavailability . The specific salt formulation of Clopidogrel may influence the extent to which it is absorbed, distributed, and eliminated by the body .
Result of Action
The result of this compound’s action would be a reduction in platelet aggregation, similar to Clopidogrel . This could potentially lead to a decreased risk of clot formation and subsequent cardiovascular events such as myocardial infarction and stroke .
Biochemical Analysis
Biochemical Properties
It is known that the parent compound, Clopidogrel, is an antiplatelet medication used to prevent blood clots
Cellular Effects
The parent compound, Clopidogrel, has been shown to reduce the risk of heart disease and stroke in those at high risk . It is an antiplatelet drug, which means it helps prevent blood clots by inhibiting platelet aggregation .
Molecular Mechanism
The parent compound, Clopidogrel, is a prodrug that needs to be metabolized to an active compound that targets the platelet Gi-coupled adenosine diphosphate (ADP) P2Y12 receptor .
Metabolic Pathways
The parent compound, Clopidogrel, is metabolized by cytochrome P450 enzymes, primarily CYP2C19 .
properties
IUPAC Name |
methyl (2S)-2-(2-chlorophenyl)-2-[methyl(2-thiophen-2-ylethyl)amino]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClNO2S/c1-18(10-9-12-6-5-11-21-12)15(16(19)20-2)13-7-3-4-8-14(13)17/h3-8,11,15H,9-10H2,1-2H3/t15-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABZKNRNOULMZHY-HNNXBMFYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC1=CC=CS1)C(C2=CC=CC=C2Cl)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(CCC1=CC=CS1)[C@@H](C2=CC=CC=C2Cl)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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